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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1684365 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving Ivacaftor hydrate for experimental use.

Below you will find frequently asked questions (FAQs), detailed experimental protocols, and

troubleshooting guides to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent to dissolve Ivacaftor hydrate for in vitro studies?

A1: Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing stock solutions

of Ivacaftor hydrate for in vitro research.[1][2][3][4] Ivacaftor is highly soluble in DMSO,

allowing for the creation of concentrated stock solutions that can be further diluted into

aqueous cell culture media.

Q2: What is the solubility of Ivacaftor hydrate in common laboratory solvents?

A2: Ivacaftor hydrate is a hydrophobic compound with very low solubility in water.[5] Its

solubility is significantly higher in organic solvents. Please refer to the data summary table

below for specific solubility information.

Q3: My Ivacaftor hydrate precipitated when I added the DMSO stock solution to my cell culture

medium. Why did this happen and how can I prevent it?
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A3: This is a common issue known as "crashing out" that occurs when a concentrated organic

stock of a hydrophobic compound is rapidly diluted into an aqueous solution. To prevent this, it

is crucial to perform a serial dilution and ensure the final concentration of DMSO in the cell

culture medium is low (typically ≤0.5%) to avoid solvent toxicity. A detailed protocol for dilution

is provided below.

Q4: What is the difference between Ivacaftor and Ivacaftor hydrate, and does it affect how I

dissolve it?

A4: Ivacaftor hydrate is a form of Ivacaftor that contains water molecules within its crystal

structure. For the purpose of dissolving the compound for research, the procedure is the same

for both forms. The primary challenge remains its inherent hydrophobicity.

Q5: How should I store my Ivacaftor hydrate stock solution?

A5: Ivacaftor hydrate stock solutions, typically prepared in DMSO, should be stored at -20°C

or -80°C for long-term stability. It is recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Data Presentation: Solubility of Ivacaftor
The following table summarizes the solubility of Ivacaftor in various solvents as reported by

different suppliers. Note that solubility can be affected by factors such as temperature,

sonication, and the specific form of the compound (e.g., hydrate, crystalline vs. amorphous).
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source

DMSO ~25 ~63.7 Cayman Chemical

DMSO 39.25 100 Tocris Bioscience

DMSO 50 127.39 MedchemExpress

DMSO 252 642.05
TargetMol (with

sonication)

Ethanol ~0.1 ~0.25 Cayman Chemical

Ethanol 1.96 5 Tocris Bioscience

Water < 0.001 Insoluble Multiple Sources

Experimental Protocols
Protocol 1: Preparation of a Concentrated Ivacaftor
Hydrate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ivacaftor hydrate in

DMSO.

Materials:

Ivacaftor hydrate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Calculate the required mass of Ivacaftor hydrate. The molecular weight of Ivacaftor is 392.5

g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 392.5 g/mol * (1000 mg / 1 g) = 3.925

mg

Weigh the Ivacaftor hydrate powder accurately and transfer it to a sterile microcentrifuge

tube.

Add the calculated volume of DMSO to the tube. For a 10 mM solution, add 1 mL of DMSO

for every 3.925 mg of Ivacaftor hydrate.

Vortex the solution vigorously until the powder is completely dissolved. Visual inspection

should show a clear solution with no visible particles.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Protocol 2: Serial Dilution of Ivacaftor Hydrate Stock
Solution for Cell Culture Assays
This protocol provides a step-by-step guide to dilute the 10 mM DMSO stock solution into your

aqueous cell culture medium to achieve the desired final concentration while minimizing

precipitation.

Materials:

10 mM Ivacaftor hydrate stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium (with or without serum, as required by your

experiment)

Sterile conical tubes or microcentrifuge tubes

Procedure:
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Determine the final desired concentration of Ivacaftor hydrate for your experiment (e.g., 10

µM).

Prepare an intermediate dilution of the stock solution in cell culture medium. This is a critical

step to avoid precipitation.

For a final concentration of 10 µM, you can make a 1:100 intermediate dilution of your 10

mM stock to get a 100 µM solution. To do this, add 2 µL of the 10 mM stock solution to 198

µL of pre-warmed cell culture medium. Mix gently by pipetting up and down.

Prepare the final working solution. Add the required volume of the intermediate dilution to

your final volume of cell culture medium.

To achieve a final concentration of 10 µM from a 100 µM intermediate stock, you would

perform a 1:10 dilution. For example, add 100 µL of the 100 µM intermediate solution to

900 µL of cell culture medium to get a final volume of 1 mL.

Always prepare a vehicle control. This control should contain the same final concentration of

DMSO as your experimental samples. In the example above, the final DMSO concentration

would be 0.1%.

Visually inspect the final working solution for any signs of precipitation before adding it to

your cells.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Ivacaftor hydrate powder will

not dissolve in DMSO.

Insufficient mixing or

sonication.

Continue to vortex and/or

sonicate the solution. Gentle

warming to 37°C may also

help.

The concentration is too high

for the volume of DMSO.

Re-calculate the required mass

and volume. Add more DMSO

to decrease the concentration.

Precipitate forms immediately

upon adding DMSO stock to

cell culture medium.

Rapid dilution and solvent

exchange ("crashing out").

Follow the serial dilution

protocol provided above.

Always add the DMSO stock to

the aqueous medium, not the

other way around.

The final concentration of

Ivacaftor hydrate exceeds its

aqueous solubility.

Decrease the final working

concentration of the

compound.

The cell culture medium is

cold.

Always use pre-warmed

(37°C) cell culture medium for

dilutions.

Precipitate forms over time in

the incubator.

The compound is unstable in

the aqueous environment at

37°C.

Prepare fresh working

solutions immediately before

use.

Interaction with components in

the cell culture medium (e.g.,

serum proteins).

Consider reducing the serum

concentration if your

experiment allows.

Visualizations
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Workflow for Dissolving Ivacaftor Hydrate

Stock Solution Preparation Working Solution Preparation

Quality Control

Troubleshooting

Weigh Ivacaftor Hydrate Powder

Add Anhydrous DMSO

Calculate Volume

Vortex / Sonicate to Dissolve

Aliquot and Store at -20°C / -80°C Visually Inspect for
Complete Dissolution

Thaw Stock Solution

Prepare Intermediate Dilution
in Pre-warmed Medium

e.g., 1:100

Prepare Final Working Solution

e.g., 1:10

Add to Cell CultureVisually Inspect for
Precipitation

Precipitation Occurs

If Precipitate is Observed

Refer to Troubleshooting Guide

Click to download full resolution via product page

Caption: A step-by-step workflow for dissolving Ivacaftor hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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